Cas no 932519-67-0 (1-(3-chlorophenyl)-3-(4-chlorophenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline)

• Product name: 1-(3-chlorophenyl)-3-(4-chlorophenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline
• CAS No: 932519-67-0
• MF: C₂₂H₁₂Cl₂FN₃
• MW: 408.255186080933
• CID: 5429135

1-(3-chlorophenyl)-3-(4-chlorophenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(4-chlorophenyl)-8-fluoropyrazolo[4,3-c]quinoline
• 1-(3-chlorophenyl)-3-(4-chlorophenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C22H12Cl2FN3/c23-14-6-4-13(5-7-14)21-19-12-26-20-9-8-16(25)11-18(20)22(19)28(27-21)17-3-1-2-15(24)10-17/h1-12H
• InChI Key： PHDQQUWXIUTJGC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C2N(C3=CC=CC(Cl)=C3)N=C(C3=CC=C(Cl)C=C3)C=2C=1

Additional information on 1-(3-chlorophenyl)-3-(4-chlorophenyl)-8-fluoro-1H-pyrazolo4,3-cquinoline

Comprehensive Overview of 1-(3-chlorophenyl)-3-(4-chlorophenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline (CAS No. 932519-67-0)

The compound 1-(3-chlorophenyl)-3-(4-chlorophenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline (CAS No. 932519-67-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the presence of chlorophenyl groups and a fluoro substituent, make it a valuable candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted drug discovery and diagnostic imaging.

In recent years, the demand for pyrazoloquinoline derivatives has surged due to their versatile pharmacological properties. The 8-fluoro modification in this compound enhances its metabolic stability, a critical factor in drug development. This aligns with the growing focus on ADME optimization (Absorption, Distribution, Metabolism, and Excretion) in medicinal chemistry. Additionally, the chlorophenyl moieties contribute to improved lipophilicity, which is often associated with better membrane permeability—a hot topic in CNS drug research.

From a synthetic chemistry perspective, the construction of the pyrazolo[4,3-c]quinoline scaffold presents intriguing challenges. Modern methodologies such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yields and reduce environmental impact. These approaches resonate with the pharmaceutical industry's push toward green chemistry and sustainable practices. Computational studies, including molecular docking and QSAR modeling, further highlight the compound's potential interactions with biological targets like G-protein-coupled receptors (GPCRs).

The compound's fluorescence properties have also sparked interest in materials science. Its rigid aromatic system and substituent effects make it a candidate for OLED materials or bioimaging agents. This dual applicability in therapeutics and diagnostics mirrors the rising trend of theranostics—a fusion of therapy and diagnostics. Researchers are actively investigating its photophysical characteristics, such as quantum yield and Stokes shift, to optimize performance in these applications.

Quality control and analytical characterization of 932519-67-0 rely heavily on advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, a priority for regulatory compliance in drug development. The compound's stability under various pH and temperature conditions is another area of study, particularly for formulation scientists working on oral bioavailability enhancement strategies.

In summary, 1-(3-chlorophenyl)-3-(4-chlorophenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline represents a multifaceted compound with promising applications across disciplines. Its ongoing investigation reflects broader scientific priorities, including precision medicine, sustainable synthesis, and multifunctional materials. As research progresses, this molecule may well emerge as a key player in addressing current challenges in healthcare and technology.